5-(pentafluoro-lambda6-sulfanyl)-1H-pyrazole
Overview
Description
5-(Pentafluoro-lambda6-sulfanyl)-1H-pyrazole, also known as 5-PF-L6-S-P, is an organic compound belonging to the class of pyrazoles. It is a five-membered ring compound that contains a sulfur atom and five fluorine atoms attached to the ring. It is a colorless, crystalline solid with an odor similar to that of acetic acid. 5-PF-L6-S-P is used in a variety of scientific research applications and has been studied extensively in recent years.
Scientific Research Applications
5-(pentafluoro-lambda6-sulfanyl)-1H-pyrazole has a wide range of applications in scientific research. It is used as an inhibitor of enzymes and receptors, as an antioxidant, and as a fluorescent probe for imaging and detection of various biological species. It has also been used in the development of new drugs and drug delivery systems.
Mechanism of Action
The exact mechanism of action of 5-(pentafluoro-lambda6-sulfanyl)-1H-pyrazole is not fully understood. However, it is believed to interact with the enzyme or receptor by forming a covalent bond with its active site. This bond then blocks the enzyme or receptor from performing its normal function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(pentafluoro-lambda6-sulfanyl)-1H-pyrazole are still being studied. However, it is known to inhibit the activity of certain enzymes and receptors, which can lead to changes in the activity of other enzymes and receptors. It has also been shown to have antioxidant properties and to interact with certain proteins and lipids.
Advantages and Limitations for Lab Experiments
5-(pentafluoro-lambda6-sulfanyl)-1H-pyrazole has several advantages for use in laboratory experiments. It is a stable compound and can be stored at room temperature. It is also relatively inexpensive and easy to obtain. However, it is important to note that 5-(pentafluoro-lambda6-sulfanyl)-1H-pyrazole is a highly reactive compound and should be handled with care.
Future Directions
The potential applications of 5-(pentafluoro-lambda6-sulfanyl)-1H-pyrazole are still being explored. Future research may focus on further understanding its mechanism of action and its effects on biochemical and physiological processes. Additionally, further research may be done to explore the potential of 5-(pentafluoro-lambda6-sulfanyl)-1H-pyrazole as a drug or drug delivery system. Finally, further research may focus on the development of more efficient synthesis methods for 5-(pentafluoro-lambda6-sulfanyl)-1H-pyrazole.
Synthesis Methods
5-(pentafluoro-lambda6-sulfanyl)-1H-pyrazole is synthesized in a two-step process. The first step involves the reaction of pentafluoro-lambda6-sulfanyl-1H-pyrazole-3-carboxylic acid with sodium hydroxide to form the sodium salt of the acid. This is then reacted with a reducing agent such as sodium borohydride or sodium cyanoborohydride to reduce the carboxylic acid group to an alcohol. The resulting product is 5-(pentafluoro-lambda6-sulfanyl)-1H-pyrazole.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(pentafluoro-lambda6-sulfanyl)-1H-pyrazole involves the reaction of pentafluorosulfanylhydrazine with 1,3-diketone in the presence of a base.", "Starting Materials": [ "Pentafluorosulfanylhydrazine", "1,3-diketone", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve pentafluorosulfanylhydrazine in a suitable solvent (e.g. ethanol)", "Step 2: Add 1,3-diketone to the solution and stir for several hours at room temperature", "Step 3: Add a base (e.g. sodium hydroxide) to the reaction mixture and stir for several more hours", "Step 4: Isolate the product by filtration or extraction with a suitable solvent", "Step 5: Purify the product by recrystallization or chromatography" ] } | |
CAS RN |
935-63-7 |
Product Name |
5-(pentafluoro-lambda6-sulfanyl)-1H-pyrazole |
Molecular Formula |
C3H3F5N2S |
Molecular Weight |
194.1 |
Purity |
95 |
Origin of Product |
United States |
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